Cas no 13343-40-3 ((2,2-Difluorocyclopropyl)benzene)

• Product Name: (2,2-Difluorocyclopropyl)benzene
• CAS No: 13343-40-3
• MF: C₉H₈F₂
• MW: 154.156629562378
• MDL: MFCD04972826
• CID: 119495
• PubChem ID: 592998
• Update Time: 2025-05-19

(2,2-Difluorocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• (2,2-Difluorocyclopropyl)benzene
• 1,1-DIFLUORO-2-(PHENYL)CYCLOPROPANE
• Benzene,(2,2-difluorocyclopropyl)-
• (2,2-difluorocyclopropyl)-benzene
• 1,1-Difluor-2-phenylcyclopropan
• 1,1-Difluoro-2-phenyl-cyclopropane
• 2-phenyl-1,1-difluorocyclopropane
• Benzene,(2,2-difluorocyclopropyl)
• (2,2-Difluorocyclopropyl)benzene #
• 2,2-Difluorocyclopropylbenzene
• MFCD04972826
• AKOS022180726
• SY295850
• SCHEMBL1415636
• DTXSID20343901
• FT-0690254
• 13343-40-3
• (2,2-Difluoro-cyclopropyl)-benzene
• J-500541

• MDL： MFCD04972826
• Inchi： 1S/C9H8F2/c10-9(11)6-8(9)7-4-2-1-3-5-7/h1-5,8H,6H2
• InChI Key： DLBYCBMQDZFUIJ-UHFFFAOYSA-N
• SMILES： FC1(CC1C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 154.05900
• Monoisotopic Mass: 154.05940658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.80920

(2,2-Difluorocyclopropyl)benzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2,2-Difluorocyclopropyl)benzene

Chemical Profile of (2,2-Difluorocyclopropyl)benzene (CAS No. 13343-40-3)

(2,2-Difluorocyclopropyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 13343-40-3, is a fluorinated aromatic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both cyclopropyl and fluoro substituents, which endow it with unique electronic and steric properties. The structural features of (2,2-Difluorocyclopropyl)benzene make it a valuable intermediate in the synthesis of various pharmacologically active agents and specialty chemicals.

The< strong>cyclopropyl moiety in this molecule contributes to its rigidity and stability, while the< strong>fluoro atoms introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the compound. These characteristics have positioned (2,2-Difluorocyclopropyl)benzene as a key building block in the development of novel therapeutic agents. Recent studies have highlighted its potential applications in the design of small-molecule inhibitors targeting various biological pathways.

In particular, the< strong>fluorinated aromatic ring system of (2,2-Difluorocyclopropyl)benzene has been explored for its ability to enhance metabolic stability and improve oral bioavailability in drug candidates. The fluorine atoms can also participate in specific interactions with biological targets, such as enzymes and receptors, thereby influencing the pharmacokinetic and pharmacodynamic properties of derived compounds. This has led to increased interest in< strong>(2,2-Difluorocyclopropyl)benzene as a scaffold for drug discovery efforts.

Recent advancements in synthetic methodologies have further facilitated the utilization of< strong>(2,2-Difluorocyclopropyl)benzene in medicinal chemistry. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination strategies have enabled efficient access to derivatives with tailored functionalities. These methods have been instrumental in generating libraries of compounds for high-throughput screening, allowing researchers to identify lead structures with enhanced potency and selectivity.

The< strong>cyclic structure of (2,2-Difluorocyclopropyl)benzene also lends itself to applications in materials science and polymer chemistry. The rigidity provided by the cyclopropyl ring can impart desirable mechanical properties to polymers, making this compound a potential candidate for the development of advanced materials with specialized applications. Additionally, the electronic properties influenced by the< strong>fluoro substituents can be exploited in optoelectronic devices and functional materials.

In summary, (2,2-Difluorocyclopropyl)benzene (CAS No. 13343-40-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features, combined with recent advances in synthetic chemistry, make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines. As our understanding of its properties continues to grow, it is likely that new applications for this compound will emerge, further solidifying its importance in scientific research and industrial applications.